![molecular formula C20H14INO3 B3941554 2'-{[(3-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid](/img/structure/B3941554.png)
2'-{[(3-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid
Overview
Description
2'-{[(3-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid, also known as BI-D, is a chemical compound that has gained significant attention in scientific research. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has shown potential in treating inflammatory and autoimmune disorders.
Mechanism of Action
2'-{[(3-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid exerts its pharmacological effects by inhibiting the activity of COX-2. COX-2 is an enzyme that is involved in the production of prostaglandins, which are lipid mediators of inflammation. By inhibiting COX-2, this compound reduces the production of prostaglandins and thereby reduces inflammation, pain, and fever. Unlike traditional NSAIDs, this compound has been shown to selectively inhibit COX-2 and spare COX-1, which is involved in the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It reduces the production of prostaglandins, which are key mediators of inflammation. It also reduces the production of cytokines, which are involved in the immune response. This compound has been shown to have analgesic effects and reduce pain in animal models. It has also been shown to have antipyretic effects and reduce fever.
Advantages and Limitations for Lab Experiments
2'-{[(3-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid has several advantages for lab experiments. It is a selective COX-2 inhibitor and does not affect COX-1, which is involved in the production of prostaglandins that protect the stomach lining. This makes it a safer alternative to traditional NSAIDs, which can cause gastrointestinal side effects. This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models, making it a useful tool for studying inflammation and pain. However, this compound has some limitations for lab experiments. It is a chemical compound and may not accurately reflect the complex biological processes that occur in vivo. Additionally, the effects of this compound may vary depending on the species and model used.
Future Directions
There are several future directions for research on 2'-{[(3-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid. One area of research is the development of more potent and selective COX-2 inhibitors. This compound has shown promise in this regard and may serve as a template for the development of new drugs. Another area of research is the investigation of the mechanisms of action of this compound. While it is known to inhibit COX-2, the precise molecular mechanisms by which it exerts its effects are not fully understood. Finally, this compound may have potential therapeutic applications in treating inflammatory and autoimmune disorders. Further research is needed to determine its efficacy and safety in humans.
Scientific Research Applications
2'-{[(3-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been investigated for its potential use in treating autoimmune disorders such as rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and reduce the production of prostaglandins, which are key mediators of inflammation.
properties
IUPAC Name |
2-[2-[(3-iodophenyl)carbamoyl]phenyl]benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14INO3/c21-13-6-5-7-14(12-13)22-19(23)17-10-3-1-8-15(17)16-9-2-4-11-18(16)20(24)25/h1-12H,(H,22,23)(H,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUEXSPNPIJFKIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=CC=C2C(=O)O)C(=O)NC3=CC(=CC=C3)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14INO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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